Cas no 2550-04-1 (allyltriethoxysilane)

allyltriethoxysilane structure

Product Name:allyltriethoxysilane

CAS No:2550-04-1

Molecular Formula:C₉H₂₀O₃Si

Molecular Weight:204.3388

MDL:MFCD00009064

CID:84388

PubChem ID:87562316

allyltriethoxysilane Properties

Names and Identifiers

- allyltriethoxysilane
- 3-triethoxysilyl-1-propene
- Allytriethoxysilane
- Silane,allyltriethoxy
- Silane,triethoxy-2-propenyl
- Triethoxyallylsilane
- allyl-triethoxy-silane
- 3-(Triethoxysilyl)propene
- A 0564
- A 0564 (coupling agent)
- 2-Propenyltriethoxysilane
- LS 2920
- NSC 89735
- A0785
- CH2=CHCH2Si(OC2H5)3
- Silane, triethoxy-2-propen-1-yl-
- S00375
- allyl triethoxysilane
- NSC-89735
- InChI=1/C9H20O3Si/c1-5-9-13(10-6-2,11-7-3)12-8-4/h5H,1,6-9H2,2-4H
- Allyltriethoxysilane, 97%
- SCHEMBL93277
- NS00045804
- triethoxy(prop-2-enyl)silane
- F17737
- MFCD00009064
- DTXSID4062513
- Silane, triethoxy-2-propenyl-
- FS-5108
- FT-0634358
- Silane, allyltriethoxy-
- 2550-04-1
- EINECS 219-843-2
- AKOS008901194
- NSC89735
- Allyltriethoxysilane(3-Triethoxysilyl-1-propene)
- ?ALLYLTRIETHOXYSILANE
- J-016023
- DB-046716
- BBL103429
- STL557239
- triethoxy(prop-2-en-1-yl)silane
- +Expand
- MDL： MFCD00009064
- InChIKey： UMFJXASDGBJDEB-UHFFFAOYSA-N
- Inchi： 1S/C9H20O3Si/c1-5-9-13(10-6-2,11-7-3)12-8-4/h5H,1,6-9H2,2-4H3
- SMILES： C=CC[Si](OCC)(OCC)OCC
- BRN： 1772306

Computed Properties

Exact Mass: 204.118171g/mol
Surface Charge: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 8
Monoisotopic Mass: 204.118171g/mol
Monoisotopic Mass: 204.118171g/mol
Topological Polar Surface Area: 27.7Å²
Heavy Atom Count: 13
Complexity: 122
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Surface Charge: 0

Experimental Properties

LogP: 2.22080
PSA: 27.69000
Refractive Index: n20/D 1.406(lit.)
Water Partition Coefficient: Hydrolyzes in water.
Boiling Point: 176°C(lit.)
Flash Point: Fahrenheit: 69.8 ° f
Celsius: 21 ° c
Color/Form: colorless liquid
Solubility: Hydrolyzable
Sensitiveness: Moisture Sensitive
Density: 0.903 g/mL at 25 °C(lit.)

allyltriethoxysilane Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB70536-5g	Allyltriethoxysilane	2550-04-1	95%	5g	$27.00	2024-04-20
Aaron	AR003OFO-1g	ALLYLTRIETHOXYSILANE	2550-04-1	95%	1g	$9.00
abcr	AB177860-5 g	Allyltriethoxysilane, 97%; .	2550-04-1	97%	5 g	€67.90	2023-07-20
Ambeed	A435376-1g	Allyltriethoxysilane	2550-04-1	95%	1g	$10.0	2024-07-28
eNovation Chemicals LLC	D754598-25g	ALLYLTRIETHOXYSILANE	2550-04-1	96.0%	25g	$210	2022-09-08
Fluorochem	S00375-10g	Allyltriethoxysilane(3-Triethoxysilyl-1-propene)	2550-04-1	95%	10g	￡40.00	2022-02-28
TRC	A544518-100mg	Allyltriethoxysilane	2550-04-1		100mg	$ 65.00	2022-06-08
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L04297-5g	Allyltriethoxysilane, 97%	2550-04-1	97%	5g	￥1029.00	2023-03-01
BAI LING WEI Technology Co., Ltd.	132284-5G	Allyltriethoxysilane, 97%	2550-04-1	97%	5G	￥ 436	2022-04-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A834052-25g	Allyltriethoxysilane	2550-04-1	97%	25g	￥1,122.00	2022-09-03

allyltriethoxysilane Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:2550-04-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:2550-04-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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2. Iron-catalysed homo- and copolymerisation of propylene: steric influence of bis(imino)pyridine ligands

Takafumi Kawakami,Shingo Ito,Kyoko Nozaki Dalton Trans. 2015 44 20745
3. Chemical functionalisation of titania nanotubes and their utilisation for the fabrication of reinforced polystyrene composites

Michele T. Byrne,Joseph E. McCarthy,Mathew Bent,Rowan Blake,Yurii K. Gun'ko,Endre Horvath,Zoltan Konya,Akos Kukovecz,Imre Kiricsi,Jonathan N. Coleman J. Mater. Chem. 2007 17 2351
4. Efficient NIR light blockage with matrix embedded silver nanoprism thin films for energy saving window coating

M. Carboni,M. Carravetta,X. L. Zhang,E. Stulz J. Mater. Chem. C 2016 4 1584
5. Upconversion fluorescent nanoparticles based-sensor array for discrimination of the same variety red grape wines

Kewei Wang,Yanli Li,Haijie Li,Mingyuan Yin,Huilin Liu,Qiliang Deng,Shuo Wang RSC Adv. 2019 9 7349
6. A general route to sulfones via insertion of sulfur dioxide promoted by cobalt oxide

Danqing Zheng,Mo Chen,Liangqing Yao,Jie Wu Org. Chem. Front. 2016 3 985
7. A magnetic-dependent protein corona of tailor-made superparamagnetic iron oxides alters their biological behaviors

Ziyao Liu,Xiaohui Zhan,Minggang Yang,Qi Yang,Xianghui Xu,Fang Lan,Yao Wu,Zhongwei Gu Nanoscale 2016 8 7544
8. Photochromic spiropyran- and spirooxazine-homopolymers in mesoporous thin films by surface initiated ROMP

F. Krohm,J. Kind,R. Savka,M. Alcaraz Jan?en,D. Herold,H. Plenio,C. M. Thiele,A. Andrieu-Brunsen J. Mater. Chem. C 2016 4 4067
9. Synthesis and characterization of functionalized silane-based copolymers for thermally robust polymer–silica hybrids

Aruna Velamakanni,Deidre L. Blackwell,Duobo Yang,Sunil Sonawane,Swapna Addagulla,Jaycoda S. Major Polym. Chem. 2010 1 916
10. CdSe quantum dot-encapsulated molecularly imprinted mesoporous silica particles for fluorescent sensing of bisphenol A

Youngdo Kim,Jae Bum Jeon,Ji Young Chang J. Mater. Chem. 2012 22 24075

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(CAS:2550-04-1)ALLYLTRIETHOXYSILANE

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